N-(3,4-dichlorophenyl)-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxamide

• IUPAC Name: N-(3,4-dichlorophenyl)-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxamide
• InChI: InChI=1S/C14H16Cl2N2O2/c15-12-5-4-9(6-13(12)16)17-14(19)18-10-2-1-3-11(18)8-20-7-10/h4-6,10-11H,1-3,7-8H2,(H,17,19)
• InChI Key: UCKSYPURHXTCLD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2COCC(C1)N2C(=O)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C14H16Cl2N2O2
• Molecular Weight: 315.2 g/mol

Description

The structural motif of an azabicyclo[3.3.1]nonane is common in many biologically significant indole-based natural products. Because of its structural complexity, this N-bridged scaffold has become an enticing target for organic chemists.

Synthesis Analysis

9-Borabicyclo[3.3.1]nonane (9-BBN), a commercially available reagent, is the most versatile hydroborating reagent to synthesize organoboranes. The reagent exhibits remarkable regio-, chemo-, and stereoselectivity during hydroboration reactions. The organoboranes can be converted to C-H, C-O, C-N, C-S, C-halogen, C-metal, and above all C-C bonds.

Molecular Structure Analysis

The impact of unsaturation on crystal structures and intermolecular networks of the six-membered rings was found to be significant compared to the saturated analogues. The hydrogen bonds in the starting bicyclononane diene diol rac-1, and the weaker hydrogen bonds in the dienone rac-2, and the bromo and nitrile derivatives, rac-3, rac-4 and (+)-4, respectively, were found significant for the overall structure.

Chemical Reactions Analysis

The commercial 9-borabicyclo[3.3.1]nonane dimer is used as the first example of a metal-free catalyst for the monohydroboration of carbodiimides with pinacol borane. Stoichiometric reactions, kinetic studies, and DFT calculations have allowed us to propose a plausible mechanism involving a heterocyclic amidinate intermediate with a three center-two electron B–H–B bond.

Physical And Chemical Properties Analysis

9-Borabicyclo[3.3.1]nonane is a colorless solid used in organic chemistry as a hydroboration reagent. The organoboranes can be converted to C-H, C-O, C-N, C-S, C-halogen, C-metal, and above all C-C bonds.

Scientific Research Applications

Hydroboration Catalyst

• F6265-0370 serves as a metal-free catalyst for the monohydroboration of carbodiimides using pinacol borane. This reaction is essential in organic synthesis, allowing the selective addition of boron to unsaturated compounds. .

Organoborane Synthesis

• As a commercially available reagent, F6265-0370 is highly versatile for hydroboration reactions. It selectively converts unsaturated organic compounds into organoboranes (B-R-9-BBN). .

Selenium Chemistry

• Researchers have developed efficient methods to prepare novel derivatives of 9-selenabicyclo[3.3.1]nonane and 9-selenabicyclo[3.3.1]nonene-2 using the adduct of transannular addition of SeBr2 to 1,5-cyclooctadiene. .

Spintronics Materials

• By employing combinatorial chemistry, thin films of BiMn_1-xFe_xO₃ (with varying Fe content) were synthesized on SrTiO₃ substrates. These films exhibit systematic variations in c-axis x-ray diffraction peaks. .

Fluorescent Probes for Protein Aggregates

• F6265-0370 derivatives have been explored as “turn-on” fluorescent probes to detect fibrillar aggregates of the α-synuclein protein associated with Parkinson’s disease. .

Mechanism of Action

The compound exists as a hydride-bridged dimer, which easily cleaves in the presence of reducible substrates.

Future Directions

The modular approach developed here can be extended with appropriate functionalities on this indole-fused N-bridged ring system to synthesize many alkaloids. This suggests that there are still many unexplored possibilities for the synthesis and application of azabicyclo[3.3.1]nonane derivatives.